Cas no 1803694-97-4 (2-(Difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetonitrile)
2-(Difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetonitrile is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure, featuring both difluoromethyl and trifluoromethyl substituents, enhances electrophilic reactivity and metabolic stability, making it a valuable intermediate in the development of bioactive compounds. The presence of the acetonitrile group further facilitates functionalization through nucleophilic substitution or cyclization reactions. This compound exhibits high purity and consistent performance under standard reaction conditions, ensuring reliability in complex synthetic pathways. Its unique fluorination pattern also contributes to improved lipophilicity and bioavailability in target molecules, supporting applications in drug discovery and crop protection chemistry.
1803694-97-4 structure
Product Name:2-(Difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetonitrile
CAS No:1803694-97-4
MF:C9H5F5N2
MW:236.141419172287
CID:4847777
Update Time:2025-06-06
2-(Difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-(Difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetonitrile
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- Inchi： 1S/C9H5F5N2/c10-8(11)7-4-5(9(12,13)14)3-6(16-7)1-2-15/h3-4,8H,1H2
- InChI Key： VFGBLRJKQBUZGV-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(F)F)N=C(CC#N)C=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 279
- XLogP3: 2.1
- Topological Polar Surface Area: 36.7
2-(Difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029076487-250mg |
2-(Difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetonitrile |
1803694-97-4 | 97% | 250mg |
$489.60 | 2022-04-02 | |
| Alichem | A029076487-500mg |
2-(Difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetonitrile |
1803694-97-4 | 97% | 500mg |
$831.30 | 2022-04-02 | |
| Alichem | A029076487-1g |
2-(Difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetonitrile |
1803694-97-4 | 97% | 1g |
$1,579.40 | 2022-04-02 |
2-(Difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetonitrile Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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